Uridine 5/'-(trihydrogen diphosphate), mono-alpha-d-glucopyranosyl ester

• CAS No.: 133-89-1
• Product Name: Uridine 5/'-(trihydrogen diphosphate), mono-alpha-d-glucopyranosyl ester
• Molecular Formula: C15H24N2O17P2
• Molecular Weight: 566.3 g/mol
• IUPAC Name: [[(2R,3S,4R,5R)-5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] hydrogen phosphate
• Standard InChI: InChI=1S/C15H24N2O17P2/c18-3-5-8(20)10(22)12(24)14(32-5)33-36(28,29)34-35(26,27)30-4-6-9(21)11(23)13(31-6)17-2-1-7(19)16-15(17)25/h1-2,5-6,8-14,18,20-24H,3-4H2,(H,26,27)(H,28,29)(H,16,19,25)/t5-,6-,8-,9-,10+,11-,12-,13-,14-/m1/s1
• Standard InChIKey: HSCJRCZFDFQWRP-JZMIEXBBSA-N
• Isomeric SMILES: C1=CN(C(=O)NC1=O)[C@H]2[C@@H]([C@@H]([C@H](O2)COP(=O)(O)OP(=O)(O)O[C@@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O)O)O)O)O
• SMILES: C1=CN(C(=O)NC1=O)C2C(C(C(O2)COP(=O)(O)OP(=O)(O)OC3C(C(C(C(O3)CO)O)O)O)O)O
• Canonical SMILES: C1=CN(C(=O)NC1=O)C2C(C(C(O2)COP(=O)(O)OP(=O)(O)OC3C(C(C(C(O3)CO)O)O)O)O)O
• Description: Uridine diphosphate glucose, also known as UDP glucose or udpg, belongs to the class of organic compounds known as pyrimidine nucleotide sugars. These are pyrimidine nucleotides bound to a saccharide derivative through the terminal phosphate group. Uridine diphosphate glucose is soluble (in water) and a moderately acidic compound (based on its pKa). Uridine diphosphate glucose has been found in human skeletal muscle and liver tissues, and has also been detected in multiple biofluids, such as feces, urine, and blood. Within the cell, uridine diphosphate glucose is primarily located in the endoplasmic reticulum and golgi. Uridine diphosphate glucose exists in all eukaryotes, ranging from yeast to humans. Uridine diphosphate glucose participates in a number of enzymatic reactions. In particular, Uridine diphosphate glucose can be biosynthesized from glucose 1-phosphate and uridine triphosphate through its interaction with the enzyme UTP--glucose-1-phosphate uridylyltransferase. Furthermore, Uridine diphosphate glucose and galactose 1-phosphate can be biosynthesized from uridine diphosphategalactose and glucose 1-phosphate through its interaction with the enzyme galactose-1-phosphate uridylyltransferase. Furthermore, Ceramide (D18:1/18:0) and uridine diphosphate glucose can be converted into glucosylceramide and uridine 5'-diphosphate; which is mediated by the enzyme ceramide glucosyltransferase. Furthermore, Glucosylceramide and uridine diphosphate glucose can be biosynthesized from lactosylceramide (D18:1/12:0) and uridine 5'-diphosphate through its interaction with the enzyme Beta-1, 4-galactosyltransferase 6. Furthermore, Galactose 1-phosphate and uridine diphosphate glucose can be biosynthesized from uridine diphosphategalactose and glucose 1-phosphate; which is catalyzed by the enzyme galactose-1-phosphate uridylyltransferase. Finally, Uridine diphosphate glucose can be biosynthesized from uridine diphosphategalactose; which is catalyzed by the enzyme UDP-glucose 4-epimerase. In humans, uridine diphosphate glucose is involved in the sphingolipid metabolism pathway, the globoid cell leukodystrophy pathway, the galactose metabolism pathway, and the starch and sucrose metabolism pathway. Uridine diphosphate glucose is also involved in several metabolic disorders, some of which include the galactosemia II (galk) pathway, sucrase-isomaltase deficiency, the galactosemia III pathway, and the mucopolysaccharidosis vi. sly syndrome pathway.; UDP-alpha-D-glucose is the alpha-anomer of UDP-alpha-D-glucose. It is used in nucleotide sugars metabolism. It has a role as a fundamental metabolite. It is a conjugate acid of an UDP-alpha-D-glucose(2-).; A key intermediate in carbohydrate metabolism. Serves as a precursor of glycogen, can be metabolized into UDPgalactose and UDPglucuronic acid which can then be incorporated into polysaccharides as galactose and glucuronic acid. Also serves as a precursor of sucrose lipopolysaccharides, and glycosphingolipids.
• Synonyms: Diphosphate Glucose, Uridine; Diphosphoglucose, Uridine; Glucose, UDP; Glucose, Uridine Diphosphate; UDP Glucose; UDPG; Uridine Diphosphate Glucose; Uridine Diphosphoglucose
• PubChem Compound: 8629
• Last Modified: Dec 23 2021